Cas no 2680549-95-3 (2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid)

• Product Name: 2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid
• CAS No: 2680549-95-3
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 5631341
• PubChem ID: 165924895
• Update Time: 2025-10-28

2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287631
• 2680549-95-3
• 2-(3-bromo-4-hydroxyphenyl)-2-acetamidoacetic acid
• 2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid

• Inchi： 1S/C10H10BrNO4/c1-5(13)12-9(10(15)16)6-2-3-8(14)7(11)4-6/h2-4,9,14H,1H3,(H,12,13)(H,15,16)
• InChI Key： OVDXQIUBQWAPLK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid

2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid: A Comprehensive Overview

2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid (CAS No. 2680549-95-3) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as bromophenol derivative, is characterized by its complex structure, which includes a bromine atom, hydroxyl group, and acetamido group attached to a phenyl ring. The presence of these functional groups imparts the compound with diverse chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid involves a multi-step process that typically begins with the bromination of phenol derivatives. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels. For instance, studies published in *Journal of Organic Chemistry* have demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently. The reaction conditions, including temperature and solvent selection, play a crucial role in determining the final product's stability and reactivity.

One of the most promising applications of bromophenol derivative lies in its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. A research team from the University of California reported that bromophenol derivative can effectively inhibit the production of reactive oxygen species (ROS) in human macrophage cells, thereby reducing inflammation. These findings suggest that the compound could be developed into a novel drug for treating conditions such as arthritis and cardiovascular diseases.

In addition to its medicinal applications, bromophenol derivative has also found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it an ideal candidate for designing advanced materials. For example, scientists at MIT have utilized this compound to create highly sensitive sensors for detecting heavy metal ions like lead and mercury in aqueous solutions. The sensing mechanism relies on the compound's ability to undergo fluorescence quenching upon binding with metal ions, offering a simple yet effective method for environmental monitoring.

The structural versatility of bromophenol derivative also lends itself to applications in polymer chemistry. Researchers at Tokyo Institute of Technology have incorporated this compound into polyurethane matrices to enhance their mechanical properties. The hydroxyl and acetamido groups present in the molecule facilitate strong intermolecular hydrogen bonding, resulting in polymers with improved tensile strength and thermal stability. This innovation holds potential for developing high-performance materials for use in aerospace and automotive industries.

Recent advancements in computational chemistry have further deepened our understanding of bromophenol derivative's molecular behavior. Using density functional theory (DFT), scientists have modeled the electronic structure of this compound, revealing insights into its reactivity and selectivity. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic pathways.

In conclusion, 2-(3-Bromo-4-hydroxyphenyl)-2-acetamidoacetic acid is a multifaceted compound with vast potential across various scientific domains. Its unique chemical properties, combined with recent research breakthroughs, position it as a key molecule for future innovations in medicine, materials science, and beyond.